[4-(3-Methylphenyl)piperazin-1-yl]-(1-methylpyrazol-4-yl)methanone

• IUPAC Name: [4-(3-methylphenyl)piperazin-1-yl]-(1-methylpyrazol-4-yl)methanone
• InChI: InChI=1S/C16H20N4O/c1-13-4-3-5-15(10-13)19-6-8-20(9-7-19)16(21)14-11-17-18(2)12-14/h3-5,10-12H,6-9H2,1-2H3
• InChI Key: HRIKJYXDNSULCR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2CCN(CC2)C(=O)C3=CN(N=C3)C
• Molecular Formula: C16H20N4O
• Molecular Weight: 284.36 g/mol

Description

[4-(3-Methylphenyl)piperazin-1-yl]-(1-methylpyrazol-4-yl)methanone, also known as MPMP, is a synthetic compound that has been studied for its potential use in scientific research. This compound has shown promise in various applications, including its potential use as a psychoactive drug and as a tool for studying the central nervous system.

Mechanism of Action

The exact mechanism of action of [4-(3-Methylphenyl)piperazin-1-yl]-(1-methylpyrazol-4-yl)methanone is not fully understood, but it is believed to act as a serotonin receptor agonist. It has been shown to have a high affinity for the 5-HT1A and 5-HT2A receptors, which are involved in the regulation of mood, anxiety, and other physiological processes.
Biochemical and Physiological Effects:
Studies have shown that [4-(3-Methylphenyl)piperazin-1-yl]-(1-methylpyrazol-4-yl)methanone can induce changes in neurotransmitter levels, particularly serotonin, dopamine, and norepinephrine. It has also been shown to have anxiolytic and antidepressant-like effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using [4-(3-Methylphenyl)piperazin-1-yl]-(1-methylpyrazol-4-yl)methanone in scientific research is its structural similarity to other psychoactive compounds, which allows for comparisons to be made between different compounds. However, one limitation is that the exact mechanism of action is not fully understood, which makes it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on [4-(3-Methylphenyl)piperazin-1-yl]-(1-methylpyrazol-4-yl)methanone, including further investigation into its mechanism of action and its potential use as a tool for studying the central nervous system. Other potential areas of research include its use as a psychoactive drug and its potential therapeutic applications.

Synthesis Methods

The synthesis of [4-(3-Methylphenyl)piperazin-1-yl]-(1-methylpyrazol-4-yl)methanone involves the reaction of 1-(4-bromophenyl)-4-methylpiperazine with 4-methyl-1H-pyrazole-3-carboxylic acid, followed by the addition of triethylamine and acetic anhydride. The resulting compound is then purified through column chromatography to obtain the final product.

Scientific Research Applications

[4-(3-Methylphenyl)piperazin-1-yl]-(1-methylpyrazol-4-yl)methanone has been studied for its potential use as a psychoactive drug due to its structural similarity to other psychoactive compounds, such as MDMA and mCPP. It has also been investigated as a tool for studying the central nervous system, particularly in relation to serotonin receptors.